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Introduction
Cesium lead tribromide (CsPbBr₃) nanocrystals have emerged as a promising class of

materials for solid-state optical cooling applications. This phenomenon, also known as laser

cooling, is achieved through anti-Stokes photoluminescence (ASPL), a process where the

material emits photons with higher energy than the absorbed photons, effectively removing

thermal energy from the system. The unique optoelectronic properties of CsPbBr₃

nanocrystals, including their high photoluminescence quantum yield (PLQY) and strong

electron-phonon coupling, make them particularly well-suited for this application.[1][2][3][4][5]

These application notes provide a comprehensive overview of the principles, experimental

protocols, and key data associated with the use of CsPbBr₃ nanocrystals for optical cooling.

Principle of Optical Cooling with CsPbBr₃
Nanocrystals
Optical cooling in CsPbBr₃ nanocrystals relies on the principle of anti-Stokes

photoluminescence (ASPL).[1][2][4] In this process, a laser with an energy slightly lower than

the bandgap of the nanocrystals excites the material. The energy deficit for electronic excitation

is compensated by the absorption of phonons (lattice vibrations) from the nanocrystal,

effectively cooling the material. The excited electron then relaxes and emits a photon with an

energy corresponding to the bandgap, which is higher than the excitation photon energy. For
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net cooling to occur, this up-conversion process must be highly efficient, with a near-unity

external quantum efficiency (EQE), to overcome any residual heating from non-radiative

recombination.[6][7][8]

Quantitative Data Summary
The following tables summarize key quantitative data reported for CsPbBr₃ nanocrystals in the

context of optical cooling.

Property Value Conditions Reference

Photoluminescence

Quantum Yield

(PLQY)

>96% --- [9][10]

Emission Quantum

Yield
99.9% Room Temperature [11]

External Quantum

Efficiency (EQE)
~98.5 ± 4%

After NH₄SCN

treatment
[7]

Urbach Energy 16.6 meV --- [12]

Nanocrystal Size 5.0 nm - 9.2 nm --- [13]
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Experiment
Observed
Cooling

Excitation
Wavelength

Excitation
Power/Fluence

Reference

Optical Cooling

of Nanocrystal

Film

ΔT ≈ 25 °C 532 nm CW 300 W/cm² [6][7][8][14][15]

Optical Cooling

of Nanocrystal

Film

Final

Temperature ≈ -5

°C

532 nm CW --- [4][6]

Cooling of Silicon

Substrate

Final

Temperature ≈

-1.7 °C

532 nm CW --- [4][6]

Photo-cooling of

CsPbBr₃/Cs₄PbB

r₆ microcrystals

ΔT ≈ 9 K 2.33 eV CW --- [16]

Experimental Protocols
Protocol 1: Synthesis of CsPbBr₃ Nanocrystals via Hot-
Injection Method
This protocol is adapted from the hot-injection method, a widely used technique for

synthesizing high-quality perovskite nanocrystals.[7][17]

Materials:

Cesium carbonate (Cs₂CO₃)

Oleic acid (OA)

1-octadecene (ODE)

Lead(II) bromide (PbBr₂)

Oleylamine (OAm)
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Toluene

Hexanes

Procedure:

Cesium Oleate Precursor Preparation:

1. In a three-neck flask, combine Cs₂CO₃, OA, and ODE.

2. Heat the mixture under vacuum at 120 °C for 1 hour to form cesium oleate.

3. Raise the temperature to 190 °C under an inert atmosphere (e.g., nitrogen or argon).

Lead Bromide Precursor Preparation:

1. In a separate three-neck flask, dissolve PbBr₂ in a mixture of OAm and ODE.

2. Heat the mixture under vacuum at 120 °C for 1 hour.

3. Increase the temperature to 190 °C under an inert atmosphere.

Nanocrystal Formation:

1. Swiftly inject the hot cesium oleate solution into the lead bromide precursor solution.

2. Allow the reaction to proceed for a few seconds.

3. Cool the reaction mixture rapidly in an ice bath to quench the reaction.

Purification:

1. Add toluene to the crude solution and centrifuge to precipitate the nanocrystals.

2. Discard the supernatant and redisperse the nanocrystal pellet in hexanes.

3. Centrifuge again to remove any remaining unreacted precursors.

4. The purified CsPbBr₃ nanocrystals can be stored in an inert atmosphere.
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Protocol 2: Sample Preparation for Optical Cooling
Experiments
To observe significant cooling, the nanocrystals must be thermally isolated from the

environment.[6][7]

Materials:

Purified CsPbBr₃ nanocrystal solution in toluene

Polystyrene

Quartz or silicon substrate

Procedure:

Prepare a solution of polystyrene in toluene (e.g., 5% w/v).

Mix the CsPbBr₃ nanocrystal solution with the polystyrene solution. The low concentration of

nanocrystals helps to minimize interparticle coupling and reabsorption.[6]

Drop-cast the mixture onto a clean quartz or silicon substrate.

Allow the solvent to evaporate completely, forming a thin film of nanocrystals embedded in a

polystyrene matrix.

Place the prepared sample in a vacuum chamber to further reduce thermal contact with the

surroundings.

Protocol 3: Optical Cooling Measurement
This protocol describes a typical experimental setup for demonstrating and quantifying optical

cooling.[6][16][18]

Equipment:

Continuous wave (CW) laser with a wavelength slightly below the bandgap of the CsPbBr₃

nanocrystals (e.g., 532 nm).
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Optical components for focusing and directing the laser beam onto the sample.

A spectrometer for collecting the photoluminescence spectra.

A vacuum chamber with optical access.

A temperature measurement system (e.g., Raman thermometry of the substrate).

Procedure:

Mount the sample inside the vacuum chamber.

Evacuate the chamber to a high vacuum to ensure thermal isolation.

Align the laser beam to excite a small spot on the nanocrystal film.

Collect the anti-Stokes photoluminescence (ASPL) spectrum using the spectrometer. The

intensity of the ASPL can be correlated with the temperature of the nanocrystals.

Simultaneously, monitor the temperature of the substrate using a non-contact method like

Raman thermometry. The Stokes/anti-Stokes intensity ratio of a characteristic Raman peak

of the substrate (e.g., silicon) can be used to determine its temperature.

Record the ASPL intensity and substrate temperature over time as the laser irradiates the

sample to observe the cooling effect.

Visualizations

Experimental Workflow for Optical Cooling

Nanocrystal Synthesis Sample Preparation Optical Cooling Measurement

CsPbBr3 Nanocrystal
Synthesis (Hot-Injection) Purification Embed in Polystyrene Deposit on Substrate Place in Vacuum Chamber Laser Excitation

(e.g., 532 nm)
Spectroscopic

Detection (ASPL, Raman)
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Caption: Experimental workflow for optical cooling.
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Optical Cooling Signaling Pathway

Energy Transitions in CsPbBr3 Nanocrystal
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Caption: Energy transitions in optical cooling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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